3-(2-Pyridyl)-5-(3-cyano-5-vinylphenyl)-1,2,4-oxadiazole

• Molecular Formula: C16H10N4O
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 3-ethenyl-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)benzonitrile
• InChI: InChI=1S/C16H10N4O/c1-2-11-7-12(10-17)9-13(8-11)16-19-15(20-21-16)14-5-3-4-6-18-14/h2-9H,1H2
• InChI Key: ZFMKUVIOOCCBPM-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CC(=C1)C2=NC(=NO2)C3=CC=CC=N3)C#N

Description

3-(2-Pyridyl)-5-(3-cyano-5-vinylphenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H10N4O and its molecular weight is 274.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(2-pyridyl)-5-(3-bromo-5-cyanophenyl)-1,2,4-oxadiazole (1.005 g, 3.21 mmol) and Pd(PPh3)4 (369 mg, 0.32 mmol) in tetrahydrofuran (10 mL) was treated with vinyl tributyl tin (0.985 mL, 3.36 mmol). The reaction mixture was heated in a sealed tube at 85° C. for 18 hours. After cooling, the mixture was diluted with dichloromethane and water. The organic layer was dried by filtration through an EX-TUBE. Silica gel chromatography afforded 691 mg (78%) of 3-(pyrid-2-yl)-5-(3-cyano-5-vinylphenyl)-1,2,4-oxadiazole: 1H-NMR (CDCl3), δ (ppm): (s, 1H), 8.52 (s, 1H), 8.43 (s, 1H), 8.23 (d, 1H), 7.90 (m, 2H), 7.48 (m, 1H), 6.78 (dd, 1H), 5.98 (d, 1H), 5.55 (d, 1H).